Cas no 2172209-97-9 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)oxyacetic acid)
2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)oxyacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)oxyacetic acid
- 2-[({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)oxy]acetic acid
- EN300-1491458
- 2172209-97-9
-
- Inchi: 1S/C25H28N2O6/c28-23(29)15-33-27-24(30)17-8-2-1-7-16(17)13-26-25(31)32-14-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,16-17,22H,1-2,7-8,13-15H2,(H,26,31)(H,27,30)(H,28,29)
- InChI Key: ODVRFUADMMMLLK-UHFFFAOYSA-N
- SMILES: O=C(C1CCCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NOCC(=O)O
Computed Properties
- Exact Mass: 452.19473662g/mol
- Monoisotopic Mass: 452.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 678
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 114Ų
2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)oxyacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1491458-1.0g |
2-[({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)oxy]acetic acid |
2172209-97-9 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1491458-50mg |
2-[({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)oxy]acetic acid |
2172209-97-9 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1491458-100mg |
2-[({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)oxy]acetic acid |
2172209-97-9 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1491458-250mg |
2-[({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)oxy]acetic acid |
2172209-97-9 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1491458-500mg |
2-[({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)oxy]acetic acid |
2172209-97-9 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1491458-1000mg |
2-[({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)oxy]acetic acid |
2172209-97-9 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1491458-2500mg |
2-[({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)oxy]acetic acid |
2172209-97-9 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1491458-5000mg |
2-[({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)oxy]acetic acid |
2172209-97-9 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1491458-10000mg |
2-[({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)oxy]acetic acid |
2172209-97-9 | 10000mg |
$14487.0 | 2023-09-28 |
2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)oxyacetic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)oxyacetic acid
Introduction to Compound CAS No. 2172209-97-9: 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)oxyacetic Acid
The compound with CAS No. 2172209-97-9, known as 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)oxyacetic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclohexane ring, and a formamido group. These structural features contribute to its unique chemical properties and reactivity.
Recent advancements in organic chemistry have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the molecule during synthesis. This makes the compound particularly valuable in the field of drug discovery, where precise control over molecular interactions is essential.
One of the most promising applications of this compound lies in its potential use as a building block for bioactive molecules. Researchers have demonstrated that similar compounds can be employed in the construction of peptide-based drugs, which are increasingly being explored for their ability to target specific biological pathways. The cyclohexane ring in this molecule provides additional stability and flexibility, making it an ideal candidate for such applications.
In addition to its role in drug development, this compound has shown potential in the field of materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs), which are widely used in the creation of advanced coatings and sensors. Recent studies have shown that SAMs formed from similar compounds exhibit excellent biocompatibility and mechanical properties, making them suitable for use in medical devices and implantable technologies.
The formamido group present in this molecule further enhances its versatility by enabling interactions with nucleic acids and other biomolecules. This property has led to investigations into its use as a component in diagnostic assays and biosensors. By leveraging its ability to bind specific targets, researchers are exploring its potential for early disease detection and personalized medicine.
From a synthetic perspective, the preparation of this compound involves a series of carefully controlled reactions, including coupling reactions and protecting group strategies. The use of the Fmoc group not only facilitates these reactions but also ensures high yields and purity levels, which are critical for downstream applications.
Looking ahead, the continued exploration of this compound's properties is expected to yield further breakthroughs in fields such as nanotechnology and regenerative medicine. Its ability to serve as both a functional material and a biological agent underscores its importance as a versatile tool in modern chemistry.
In summary, CAS No. 2172209-97-9 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in chemical synthesis and materials science, positions it as a key player in future innovations.
2172209-97-9 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)oxyacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)